3-fluorophenyl {[(4-ethoxy-6-phenyl-1,3,5-triazin-2-yl)amino]carbonyl}sulfamate

• IUPAC Name: (3-fluorophenyl) N-[(4-ethoxy-6-phenyl-1,3,5-triazin-2-yl)carbamoyl]sulfamate
• InChI: InChI=1S/C18H16FN5O5S/c1-2-28-18-21-15(12-7-4-3-5-8-12)20-16(23-18)22-17(25)24-30(26,27)29-14-10-6-9-13(19)11-14/h3-11H,2H2,1H3,(H2,20,21,22,23,24,25)
• InChI Key: GLUPZYJXSOJFOK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC(=N1)NC(=O)NS(=O)(=O)OC2=CC(=CC=C2)F)C3=CC=CC=C3
• Molecular Formula: C18H16FN5O5S
• Molecular Weight: 433.4 g/mol

Description

3-fluorophenyl {[(4-ethoxy-6-phenyl-1,3,5-triazin-2-yl)amino]carbonyl}sulfamate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 3-fluorophenyl {[(4-ethoxy-6-phenyl-1,3,5-triazin-2-yl)amino]carbonyl}sulfamate is not fully understood. However, it is believed to act by inhibiting specific enzymes or proteins involved in the growth and proliferation of cancer cells, fungi, and viruses. It may also exert its therapeutic effects by modulating the immune system or reducing inflammation.
Biochemical and Physiological Effects:
Studies have shown that 3-fluorophenyl {[(4-ethoxy-6-phenyl-1,3,5-triazin-2-yl)amino]carbonyl}sulfamate can induce apoptosis (programmed cell death) in cancer cells and inhibit their growth and proliferation. It has also been shown to inhibit the growth of fungi and viruses. In addition, it has been found to reduce inflammation and modulate the immune system.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-fluorophenyl {[(4-ethoxy-6-phenyl-1,3,5-triazin-2-yl)amino]carbonyl}sulfamate in lab experiments is its broad-spectrum activity against various types of cancer cells, fungi, and viruses. It is also relatively easy to synthesize and has good stability. However, one of the limitations of using this compound is its potential toxicity and side effects, which may limit its therapeutic applications.

Future Directions

There are several future directions for research on 3-fluorophenyl {[(4-ethoxy-6-phenyl-1,3,5-triazin-2-yl)amino]carbonyl}sulfamate. One area of interest is the development of more potent and selective analogs of this compound. Another area of research is the investigation of its potential use in combination with other drugs or therapies to enhance its therapeutic efficacy. Additionally, more studies are needed to elucidate the exact mechanism of action of this compound and its effects on different biological systems.
In conclusion, 3-fluorophenyl {[(4-ethoxy-6-phenyl-1,3,5-triazin-2-yl)amino]carbonyl}sulfamate is a promising chemical compound with potential therapeutic applications. Its broad-spectrum activity against cancer cells, fungi, and viruses, as well as its anti-inflammatory and immunomodulatory effects, make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and potential side effects.

Scientific Research Applications

3-fluorophenyl {[(4-ethoxy-6-phenyl-1,3,5-triazin-2-yl)amino]carbonyl}sulfamate has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, antifungal, and antiviral activities. Additionally, it has been investigated as a potential treatment for Alzheimer's disease, Parkinson's disease, and multiple sclerosis.